Cas no 881479-08-9 (2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-methylquinoline)

• Product Name: 2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-methylquinoline
• CAS No: 881479-08-9
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 3142466
• PubChem ID: 17587530
• Update Time: 2025-04-21

2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-methylquinoline
• AKOS004937006
• 2-{4-[(4-METHOXYPHENYL)SULFONYL]PIPERAZINO}-4-METHYLQUINOLINE
• 881479-08-9
• STL168396
• CHEMBL4587245
• 2-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}-4-methylquinoline

• Inchi： 1S/C21H23N3O3S/c1-16-15-21(22-20-6-4-3-5-19(16)20)23-11-13-24(14-12-23)28(25,26)18-9-7-17(27-2)8-10-18/h3-10,15H,11-14H2,1-2H3
• InChI Key： RDJDEKOTJYSQSV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCN(C2C=C(C)C3C=CC=CC=3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 397.14601278Da
• Monoisotopic Mass: 397.14601278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.1Ų